Cas no 22447-06-9 (2-Propenamide, 2-methyl-N-1-naphthalenyl-)

• Product Name: 2-Propenamide, 2-methyl-N-1-naphthalenyl-
• CAS No: 22447-06-9
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1413438
• PubChem ID: 4646926
• Update Time: 2025-04-20

2-Propenamide, 2-methyl-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-methyl-N-1-naphthalenyl-
• 2-methyl-N-naphthalen-1-ylprop-2-enamide
• DTXSID10405224
• 22447-06-9
• SCHEMBL194202
• AKOS024342885
• 2-METHYL-N-NAPHTHALEN-1-YL-ACRYLAMIDE

• Inchi： 1S/C14H13NO/c1-10(2)14(16)15-13-9-5-7-11-6-3-4-8-12(11)13/h3-9H,1H2,2H3,(H,15,16)
• InChI Key： PTRVLELMDKQITQ-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1